Cas no 864927-55-9 (6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 864927-55-9
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.45214343071
• CID: 6377098
• PubChem ID: 4106121
• Update Time: 2025-10-31

6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• SR-01000011287
• 6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• AKOS024604497
• 864927-55-9
• 6-acetyl-2-(2,4-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• 6-acetyl-2-[(2,4-dimethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• F1298-0536
• SR-01000011287-1
• Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-2-[(2,4-dimethoxybenzoyl)amino]-4,5,6,7-tetrahydro-

• Inchi： 1S/C19H21N3O5S/c1-10(23)22-7-6-13-15(9-22)28-19(16(13)17(20)24)21-18(25)12-5-4-11(26-2)8-14(12)27-3/h4-5,8H,6-7,9H2,1-3H3,(H2,20,24)(H,21,25)
• InChI Key： FYHRHPQBGBLGLN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CN(C(C)=O)CC2)NC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 403.12019195g/mol
• Monoisotopic Mass: 403.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 556.6±50.0 °C(Predicted)
• pka: 12.16±0.20(Predicted)

Additional information on 6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Research Briefing on 6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide (CAS: 864927-55-9)

The compound 6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide (CAS: 864927-55-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thienopyridine scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide suggest a high affinity for specific kinase domains. Preliminary in vitro studies have shown inhibitory activity against several kinases, including those involved in cancer cell proliferation. The compound's ability to selectively bind to these targets while minimizing off-target effects is a focal point of current research.

Another notable aspect of this compound is its synthetic accessibility. Recent advancements in organic synthesis have enabled more efficient and scalable routes to produce 6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide, which is crucial for its potential commercialization. Researchers have optimized reaction conditions to improve yield and purity, addressing earlier challenges in its synthesis. These developments are expected to facilitate further preclinical and clinical studies.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential in treating neurodegenerative diseases. Its ability to cross the blood-brain barrier and modulate neuronal signaling pathways has been demonstrated in animal models. These findings open new avenues for its application in conditions such as Alzheimer's and Parkinson's diseases, although more extensive studies are required to validate these effects in humans.

Despite its promising attributes, challenges remain in the development of 6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly addressed. Ongoing research is focused on structural modifications to enhance its pharmacokinetic profile while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 6-acetyl-2-(2,4-dimethoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual potential as a kinase inhibitor and a neuroprotective agent underscores its significance in addressing unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical application.